molecular formula C19H15FN2OS B5810667 N-(2-fluorophenyl)-4-[(2-pyridinylthio)methyl]benzamide

N-(2-fluorophenyl)-4-[(2-pyridinylthio)methyl]benzamide

Cat. No. B5810667
M. Wt: 338.4 g/mol
InChI Key: UOGCBZCSNFMLRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-fluorophenyl)-4-[(2-pyridinylthio)methyl]benzamide is a chemical compound commonly known as FPTB. It is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. FPTB has gained attention due to its unique chemical structure and its ability to interact with specific targets in the body.

Mechanism of Action

FPTB works by binding to specific targets in the body, including enzymes and proteins, and inhibiting their activity. It has been shown to inhibit the activity of several important enzymes and proteins, including histone deacetylases, which play a critical role in the development and progression of cancer and other diseases. FPTB has also been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
FPTB has been shown to have several biochemical and physiological effects in the body. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. FPTB has also been shown to modulate the immune system, which may have implications for the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

FPTB has several advantages for use in scientific research. It is a small molecule inhibitor that can be easily synthesized and modified, making it a versatile tool for studying disease mechanisms. FPTB also has high selectivity for specific targets in the body, which reduces the risk of off-target effects. However, FPTB also has limitations, including its potential toxicity and the need for further optimization to improve its efficacy and bioavailability.

Future Directions

There are several potential future directions for the use of FPTB in scientific research. One area of interest is the development of FPTB-based therapies for cancer and other diseases. FPTB may also be used as a tool to study the mechanisms of disease and to identify new targets for drug development. Further optimization of FPTB may also improve its efficacy and bioavailability, making it a more effective therapeutic agent.

Synthesis Methods

The synthesis of FPTB involves a multistep process that starts with the preparation of 2-fluorobenzaldehyde and 2-pyridinyl thiomethylamine. These two compounds are then reacted together in the presence of a catalyst to form the final product, FPTB. The synthesis of FPTB has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

FPTB has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. It has been shown to inhibit the activity of specific enzymes and proteins that play a critical role in the development and progression of these diseases. FPTB has also been used as a tool in scientific research to study the mechanisms of disease and to identify new targets for drug development.

properties

IUPAC Name

N-(2-fluorophenyl)-4-(pyridin-2-ylsulfanylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15FN2OS/c20-16-5-1-2-6-17(16)22-19(23)15-10-8-14(9-11-15)13-24-18-7-3-4-12-21-18/h1-12H,13H2,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UOGCBZCSNFMLRE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=N3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15FN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-fluorophenyl)-4-[(pyridin-2-ylsulfanyl)methyl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.